Cas no 85407-11-0 (N-{5-[(5-{[(3Z)-3-amino-3-(methylimino)propyl]carbamoyl}-1-methyl-1H-pyrrol-3-yl)carbamoyl]-1-methyl-1H-pyrrol-3-yl}-4-(formylamino)-1-methyl-1H-pyrrole-2-carboxamide)

N-{5-[(5-{[(3Z)-3-amino-3-(methylimino)propyl]carbamoyl}-1-methyl-1H-pyrrol-3-yl)carbamoyl]-1-methyl-1H-pyrrol-3-yl}-4-(formylamino)-1-methyl-1H-pyrrole-2-carboxamide structure
85407-11-0 structure
Product name:N-{5-[(5-{[(3Z)-3-amino-3-(methylimino)propyl]carbamoyl}-1-methyl-1H-pyrrol-3-yl)carbamoyl]-1-methyl-1H-pyrrol-3-yl}-4-(formylamino)-1-methyl-1H-pyrrole-2-carboxamide
CAS No:85407-11-0
MF:C23H29N9O4
MW:495.5343
CID:1837383
PubChem ID:174462

N-{5-[(5-{[(3Z)-3-amino-3-(methylimino)propyl]carbamoyl}-1-methyl-1H-pyrrol-3-yl)carbamoyl]-1-methyl-1H-pyrrol-3-yl}-4-(formylamino)-1-methyl-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-{5-[(5-{[(3Z)-3-amino-3-(methylimino)propyl]carbamoyl}-1-methyl-1H-pyrrol-3-yl)carbamoyl]-1-methyl-1H-pyrrol-3-yl}-4-(formylamino)-1-methyl-1H-pyrrole-2-carboxamide
    • Monomethyldistamycin A
    • DTXSID70234613
    • 1H-Pyrrole-2-carboxamide, 4-(((4-(formylamino)-1-methyl-1H-pyrrol-2-yl)carbonyl)amino)-N-(5-(((3-imino-3-(methylamino)propyl)amino)carbonyl)-1-methyl-1H-pyrrol-3-yl)-1-methyl-
    • DTXCID00157104
    • 85407-11-0
    • CHEMBL1177993
    • N-(5-((5-((3-amino-3-methyliminopropyl)carbamoyl)-1-methylpyrrol-3-yl)carbamoyl)-1-methylpyrrol-3-yl)-4-formamido-1-methylpyrrole-2-carboxamide
    • N-[5-[[5-[(3-amino-3-methyliminopropyl)carbamoyl]-1-methylpyrrol-3-yl]carbamoyl]-1-methylpyrrol-3-yl]-4-formamido-1-methylpyrrole-2-carboxamide
    • Inchi: InChI=1S/C23H29N9O4/c1-25-20(24)5-6-26-21(34)17-8-15(11-31(17)3)28-23(36)19-9-16(12-32(19)4)29-22(35)18-7-14(27-13-33)10-30(18)2/h7-13H,5-6H2,1-4H3,(H2,24,25)(H,26,34)(H,27,33)(H,28,36)(H,29,35)
    • InChI Key: ZPICQTADFKQIRG-UHFFFAOYSA-N
    • SMILES: CN=C(CCNC(=O)C1=CC(=CN1C)NC(=O)C2=CC(=CN2C)NC(=O)C3=CC(=CN3C)NC=O)N

Computed Properties

  • Exact Mass: 495.234
  • Monoisotopic Mass: 495.234
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 9
  • Complexity: 853
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 170Ų
  • XLogP3: -1.7

Experimental Properties

  • Density: 1.39
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.669

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